Cas no 896050-40-1 (2-{1-(2,6-diethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-{1-(2,6-diethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 896050-40-1
• MF: C₂₂H₂₂F₃N₃O₂S
• MW: 449.489194393158
• CID: 5903055
• PubChem ID: 29091275
• Update Time: 2025-05-21

2-{1-(2,6-diethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[1-(2,6-diethylphenyl)-1H-imidazol-2-yl]thio]-N-[4-(trifluoromethoxy)phenyl]-
• F1872-0193
• 2-{[1-(2,6-diethylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-[4-(trifluoromethoxy)phenyl]acetamide
• AKOS001580554
• 2-((1-(2,6-diethylphenyl)-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide
• 2-[1-(2,6-diethylphenyl)imidazol-2-yl]sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide
• 896050-40-1
• 2-{1-(2,6-diethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide

• Inchi： 1S/C22H22F3N3O2S/c1-3-15-6-5-7-16(4-2)20(15)28-13-12-26-21(28)31-14-19(29)27-17-8-10-18(11-9-17)30-22(23,24)25/h5-13H,3-4,14H2,1-2H3,(H,27,29)
• InChI Key： BWRMWNSMPOMTJF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)CSC1N(C2=C(CC)C=CC=C2CC)C=CN=1

Computed Properties

• Exact Mass: 449.13848261g/mol
• Monoisotopic Mass: 449.13848261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 12.29±0.70(Predicted)

Additional information on 2-{1-(2,6-diethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide

Comprehensive Overview of 2-{1-(2,6-diethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide (CAS No. 896050-40-1)

The compound 2-{1-(2,6-diethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide, with the CAS number 896050-40-1, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an imidazole core linked to a trifluoromethoxy phenylacetamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for imidazole derivatives has surged, driven by their versatility in drug discovery and crop protection. The 2,6-diethylphenyl group in this compound enhances its lipophilicity, improving membrane permeability—a critical factor for bioavailability. Meanwhile, the trifluoromethoxy substituent contributes to metabolic stability, a feature highly sought after in the development of long-acting therapeutics. These attributes align with current trends in precision medicine and sustainable agriculture, where efficiency and environmental impact are paramount concerns.

From a synthetic chemistry perspective, the sulfanyl linker in 896050-40-1 offers modularity, enabling facile derivatization for structure-activity relationship (SAR) studies. This flexibility is crucial for optimizing potency and selectivity, addressing challenges like drug resistance in antimicrobial agents or pest adaptability in agrochemicals. Computational tools, such as molecular docking and QSAR modeling, are increasingly employed to predict the compound’s interactions with target proteins, accelerating the design of next-generation inhibitors.

The compound’s relevance extends to neuropharmacology, where imidazole-based molecules are explored for modulating neurotransmitter systems. For instance, its structural analogs have shown affinity for GABA receptors, sparking interest in anxiolytic or anticonvulsant applications. Additionally, the trifluoromethoxy group’s electron-withdrawing properties may influence binding kinetics, a hot topic in kinetic drug discovery. Such insights are frequently searched by professionals seeking novel CNS drug candidates.

Environmental and regulatory considerations also shape the discourse around 896050-40-1. With growing emphasis on green chemistry, researchers are investigating eco-friendly synthesis routes—such as catalytic methods or solvent-free reactions—to produce this compound. Moreover, its biodegradability profile is under scrutiny to ensure compliance with global standards like REACH and EPA guidelines. These aspects resonate with industries prioritizing ESG (Environmental, Social, and Governance) metrics.

In summary, 2-{1-(2,6-diethylphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide (CAS 896050-40-1) exemplifies the convergence of medicinal chemistry and materials science. Its multifaceted properties cater to evolving needs in healthcare, agriculture, and environmental sustainability, making it a compelling subject for ongoing research and innovation.